Castanospermine

Description

Castanospermine is an indolizidine alkaloid first isolated from the seeds of Castanospermum australe, also known as the Australian chestnut tree or black bean tree . This natural alkaloid is water-soluble and can be readily extracted in large quantities through a relatively simple purification process . Castanospermine functions as a potent inhibitor of α- and β-glucosidases, particularly glucosidase I, which is essential for glycoprotein processing . Its inhibitory action affects the transfer of mannose and glucose from asparagine-linked lipids, thereby disrupting the normal glycosylation process of proteins .

Castanospermine has demonstrated antiviral activity in vitro and in mouse models, inhibiting the production and infectivity of certain viruses, including all serotypes of dengue virus (DENV) . Studies have shown that castanospermine can prevent mortality in mice infected with DENV, with effective doses ranging from 10 to 250 mg/kg of body weight per day . It disrupts the folding of structural proteins prM and E, which are crucial for viral secretion . However, higher doses may lead to side effects such as weight loss and diarrhea, likely due to gastrointestinal toxicity . While effective against dengue virus, yellow fever virus and West Nile virus are more resistant to castanospermine's effects .

Celgosivir, a derivative of castanospermine, has been explored as an antiviral drug candidate for treating hepatitis C virus (HCV) infection . Castanospermine has also shown antitumor activity and the ability to inhibit protein glycosylation . In cells, castanospermine acts as an ER α-glucosidase I inhibitor and reduces infection of a subset of enveloped RNA and DNA viruses in vitro (DEN type 1 , bovine diarrhea virus , Sindbis virus , cytomegalovirus , human immunodeficiency virus and influenza virus ) and in vivo (herpes simplex virus and Rauscher murine leukemia virus .

• CAS No.: 79831-76-8
• Product Name: Castanospermine
• Molecular Formula: C8H15NO4
• Molecular Weight: 189.21 g/mol
• IUPAC Name: (1S,6S,7R,8R,8aR)-1,2,3,5,6,7,8,8a-octahydroindolizine-1,6,7,8-tetrol
• Standard InChI: InChI=1S/C8H15NO4/c10-4-1-2-9-3-5(11)7(12)8(13)6(4)9/h4-8,10-13H,1-3H2/t4-,5-,6+,7+,8+/m0/s1
• Standard InChIKey: JDVVGAQPNNXQDW-TVNFTVLESA-N
• SMILES: C1CN2CC(C(C(C2C1O)O)O)O
• Canonical SMILES: C1CN2CC(C(C(C2C1O)O)O)O
• Synonyms: 1,6,7,8-tetrahydroxyoctahydroindolizine; 1-epicastanospermine; 6,7-diepicastanospermine; 6-epicastanospermine; castanospermine; castinospermine
• Reference: Kazmi et al., 2018. A new entry into the portfolio of α-glucosidase inhibitors as potent therapeutics for type 2 diabetes: Design, bioevaluation and one-pot multi-component synthesis of diamine-bridged coumarinyl oxadiazole conjugates. Bioorganic Chemistry 77:190-202.; Botta et al., 2018. Drug repurposing approaches to fight Dengue virus infection and related diseases. Frontiers in Bioscience 23:997-1019.
• PubChem Compound: 54445
• Last Modified: Aug 15 2023